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Compound of Interest

Compound Name: Sodium rhodizonate

Cat. No.: B147456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium
rhodizonate in various solvents. The information is intended to assist researchers, scientists,

and professionals in drug development in the effective use of this compound.

Core Data Presentation
The solubility of sodium rhodizonate is a critical parameter for its application in various

scientific fields, including analytical chemistry and forensic science. While extensive

quantitative data is limited in publicly available literature, this guide summarizes the known

solubility characteristics in a range of common solvents.
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Solvent
Chemical
Class

Quantitative
Solubility

Qualitative
Solubility

Source

Water Protic Solvent

1.96 mg/mL (at

pH 2, 60°C with

sonication)

Soluble [1]

Ethanol Protic Solvent Not Available Insoluble [2]

Methanol Protic Solvent Not Available
Insoluble (as per

"alcohol")
[2]

Acetone/Water

(75:25)

Ketone/Water

Mixture
Not Available

Solution is stable

for over two days
[3]

Sodium

Bicarbonate

Solution

Aqueous Basic

Solution
Not Available Slightly Soluble [2]

Diethyl Ether Ether Not Available
Not specified;

likely insoluble

Chloroform
Halogenated

Hydrocarbon
Not Available

Not specified;

likely insoluble

Toluene
Aromatic

Hydrocarbon
Not Available

Not specified;

likely insoluble

Acetonitrile Nitrile Not Available
Not specified;

likely insoluble

Glycerol Polyol Not Available
Not specified;

likely soluble

Acetic Acid Carboxylic Acid Not Available Not specified

Ethyl Acetate Ester Not Available

Not specified;

likely poorly

soluble

Note on Data Limitations: The quantitative solubility of sodium rhodizonate in many common

organic solvents has not been extensively reported in peer-reviewed literature. The provided
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data is based on available safety data sheets, chemical supplier information, and scientific

publications. For precise quantitative measurements, experimental determination is

recommended.

Experimental Protocols
For researchers requiring precise solubility data, the following experimental protocol, based on

the widely accepted shake-flask method, is provided.

Objective: To determine the equilibrium solubility of sodium rhodizonate in a specific solvent

at a controlled temperature.

Materials:

Sodium Rhodizonate (solid)

Solvent of interest

Analytical balance

Volumetric flasks

Scintillation vials or other suitable sealed containers

Constant temperature shaker or incubator

Centrifuge

Syringe filters (0.45 µm, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or other

validated analytical method)

Procedure:

Preparation of Saturated Solution:
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Add an excess amount of solid sodium rhodizonate to a scintillation vial. The excess

solid should be clearly visible.

Add a known volume of the solvent of interest to the vial.

Seal the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a constant temperature shaker or incubator set to the desired temperature

(e.g., 25 °C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48

hours). The concentration of the solute in the solution should not change over time.

Phase Separation:

After equilibration, remove the vial and allow the undissolved solid to settle.

To ensure complete separation of the solid from the liquid phase, centrifuge the vial at a

high speed.

Sample Collection and Dilution:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a 0.45 µm syringe filter into a clean vial. This step is

crucial to remove any remaining solid particles.

Accurately dilute the filtered solution with the solvent to a concentration within the

calibration range of the analytical method.

Quantification:

Analyze the diluted sample using a validated analytical method, such as HPLC.

Determine the concentration of sodium rhodizonate in the diluted sample by comparing

its response to a calibration curve prepared from standards of known concentrations.
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Calculation of Solubility:

Calculate the original concentration of the saturated solution by taking into account the

dilution factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the solubility of

sodium rhodizonate using the shake-flask method.

Preparation Equilibration Phase Separation Analysis

Start Add excess Sodium Rhodizonate to vial Add known volume of solvent Seal vial Agitate at constant temperature (24-48h) Centrifuge sample Filter supernatant (0.45 µm) Dilute filtrate Quantify using HPLC or other method Calculate solubility End

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147456#solubility-of-sodium-rhodizonate-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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